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Compound of Interest

Compound Name: Reactive yellow 17

Cat. No.: B1585502

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management and disposal of chemical reagents such as Reactive Yellow 17
are fundamental to maintaining a safe and compliant laboratory environment. This document
provides a comprehensive, step-by-step guide for the proper disposal of Reactive Yellow 17,
ensuring adherence to safety protocols and regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Reactive Yellow 17 with
the appropriate Personal Protective Equipment (PPE) to minimize exposure risks and prevent
contamination.[1]

General Handling Guidelines:

o Ventilation: Always handle Reactive Yellow 17 in a well-ventilated area to prevent the
formation and inhalation of dust and aerosols.[1]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety glasses or goggles.[1][2]
o Hand Protection: Use chemical-resistant gloves.[1][2]

o Respiratory Protection: If dust is generated, an approved dust or mist respirator is
required.[1][2]
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o Protective Clothing: A lab coat or other suitable protective clothing should be worn to
prevent skin contact.[1]

o Hygiene: Adhere to good industrial hygiene practices. Avoid eating, drinking, or smoking in
areas where chemicals are handled. Thoroughly wash hands after handling.[1]

Quantitative Data and Physical Properties

A summary of the key quantitative and physical data for Reactive Yellow 17 is provided below
for easy reference.

Property Value

Chemical Name Reactive Yellow 17
CAS Number 20317-19-5
Molecular Formula C20H20K2N4012S3
Molecular Weight 682.784 g/mol
Appearance Yellow Powder
Solubility in Water > 100 g/L at 25°C
pH Value 45-6.5

Oral LD50 (Rat) > 5000 mg/kg

Skin Irritation Not an irritant

Eye Irritation Slightly irritant

Note: Data sourced from various safety data sheets.[2][3]

Spill Management Protocol

In the event of a spill, prompt and appropriate action is necessary to contain and clean the
affected area.

Step-by-Step Spill Cleanup:
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e Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[1]
» Ventilate: Ensure the area is well-ventilated.[1]
» Containment: Prevent the spill from spreading and entering drains or waterways.[1]

o Cleanup: For solid spills, carefully sweep up the material, avoiding the generation of dust.[1]
Place the collected material into a suitable, sealed, and properly labeled container for
disposal.[1]

o Decontamination: Clean the spill area with water. Collect the cleaning water for disposal as
hazardous waste.

Detailed Disposal Protocol

The disposal of Reactive Yellow 17 must be conducted in strict compliance with all local, state,
and federal regulations. Direct disposal into the sewer system or regular trash is prohibited.[1]

Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste Reactive Yellow 17 in a designated, sturdy, and leak-proof
container that is chemically compatible with the substance.

o Containerization: The container must be kept tightly sealed, except when adding waste.

e Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical
name "Reactive Yellow 17" and the approximate quantity.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed and certified hazardous waste disposal company. This is a critical step to ensure
regulatory compliance and environmental protection.[1] The material may be disposed of by
removal to a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[4]
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Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of Reactive

Yellow 17.
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Caption: Workflow for the safe handling and disposal of Reactive Yellow 17.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Reactive Yellow 17: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585502#reactive-yellow-17-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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